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Compound of Interest

Compound Name: (-)-Carvomenthone

Cat. No.: B12932112

Disclaimer: Extensive literature searches for terpene synthesis originating from (-)-
carvomenthone yielded limited specific examples. However, the structurally related and
readily available monoterpene, (-)-carvone, is a widely utilized chiral starting material for the
stereoselective synthesis of a diverse array of complex terpenes. These application notes will
therefore focus on the utility of (-)-carvone in terpene synthesis, providing detailed protocols for
the preparation of notable examples.

Introduction

(-)-Carvone, a constituent of spearmint oil, is an invaluable chiral pool starting material in
organic synthesis. Its rich functionality, including a cyclic ketone, a conjugated double bond, an
isolated double bond, and a chiral center, provides multiple handles for stereoselective
transformations. This versatility has been exploited in the total synthesis of numerous complex
terpenes, demonstrating its utility in the construction of intricate carbocyclic frameworks. These
notes provide detailed experimental protocols for the synthesis of three distinct terpenes
starting from (R)-(-)-carvone: the diterpenoid (-)-crotogoudin, the sesquiterpenoid 3-thapsenol,
and the sesquiterpenoid (+)-dendrowardol C.

Synthesis of (-)-Crotogoudin from (S)-Carvone

The total synthesis of the ent-3,4-seco-atisane diterpenoid, (-)-crotogoudin, has been achieved
in 13 steps from (S)-carvone. A key feature of this synthesis is a novel benzannulation strategy
involving the a-methyl group of carvone.[1][2]
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Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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